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Introduction
Sophoraflavanone G is a prenylated flavonoid predominantly isolated from the roots of

Sophora flavescens and other species of the Sophora genus. This natural compound has

garnered significant scientific interest due to its diverse and potent pharmacological activities.

Exhibiting a broad spectrum of effects, including anti-inflammatory, anticancer, antimicrobial,

antioxidant, and neuroprotective properties, Sophoraflavanone G presents a promising

scaffold for the development of novel therapeutics. This technical guide provides a

comprehensive review of the existing literature on Sophoraflavanone G, with a focus on its

quantitative biological data, detailed experimental methodologies, and the underlying molecular

signaling pathways.

Pharmacological Activities of Sophoraflavanone G
Sophoraflavanone G modulates a variety of biological processes, making it a molecule of high

interest for therapeutic applications. Its multifaceted nature is evident in its ability to target key

pathways involved in major diseases.
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Sophoraflavanone G has demonstrated significant anti-inflammatory effects across various in

vitro and in vivo models. It effectively reduces the production of pro-inflammatory mediators

such as nitric oxide (NO) and prostaglandin E2 (PGE2).[1][2] Furthermore, it has been shown

to decrease the expression of pro-inflammatory cytokines, including interleukin-1β (IL-1β),

interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α).[1][3]

Anticancer Activity
The anticancer potential of Sophoraflavanone G has been observed in several cancer cell

lines. It induces apoptosis (programmed cell death) and can arrest the cell cycle, thereby

inhibiting tumor cell proliferation.[4][5] Studies have shown its efficacy against human leukemia,

triple-negative breast cancer, and other tumor types.[5][6] The cytotoxic effects are often

mediated through the activation of caspase cascades and modulation of apoptotic proteins.[5]

[7]

Antimicrobial Activity
Sophoraflavanone G exhibits potent antibacterial activity against a range of pathogens,

including methicillin-resistant Staphylococcus aureus (MRSA).[8] It has been shown to act

synergistically with conventional antibiotics, enhancing their efficacy and potentially overcoming

antibiotic resistance.[8]

Quantitative Data Summary
The following tables summarize the quantitative data on the biological activities of

Sophoraflavanone G, providing a comparative overview of its potency in various experimental

settings.

Table 1: Anticancer Activity of Sophoraflavanone G

Cell Line Cancer Type Assay IC50 Value Reference

Various tumor

cells
Various MTT assay ~20 µM [4]

Table 2: Antimicrobial Activity of Sophoraflavanone G
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Microorganism Activity MIC/MBC Value Reference

Methicillin-resistant

Staphylococcus

aureus (MRSA) (10

clinical isolates)

Minimum Inhibitory

Concentration (MIC)
0.5-8 µg/mL [8]

Mutans streptococci

(16 strains)

Minimum Bactericidal

Concentration (MBC)
0.5-4 µg/mL

Key Signaling Pathways Modulated by
Sophoraflavanone G
Sophoraflavanone G exerts its biological effects by modulating several key intracellular

signaling pathways that are crucial in the pathogenesis of inflammation, cancer, and other

diseases.

Mitogen-Activated Protein Kinase (MAPK) Pathway
The MAPK pathway, which includes ERK1/2, p38 MAPK, and JNK, is a critical regulator of

cellular processes such as proliferation, differentiation, and apoptosis. Sophoraflavanone G
has been shown to inhibit the phosphorylation of ERK1/2, p38, and JNK in various cell types,

thereby blocking downstream signaling events.[9][10] This inhibition of the MAPK cascade is a

key mechanism underlying its anti-inflammatory and anticancer activities.[5][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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